3-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-methylbutanamide hydrochloride

• IUPAC Name: 3-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-methylbutanamide;hydrochloride
• InChI: InChI=1S/C9H16N4OS.ClH/c1-4-7-12-13-9(15-7)11-8(14)5(2)6(3)10;/h5-6H,4,10H2,1-3H3,(H,11,13,14);1H
• InChI Key: HWKHFJGQBLTWBS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C(C)C(C)N.Cl
• Molecular Formula: C9H17ClN4OS
• Molecular Weight: 264.78 g/mol
• CAS No.: 1803589-38-9

Description

3-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-methylbutanamide hydrochloride (also known as N-ethyl-1,3,4-thiadiazol-2-yl-2-methylbutanamide hydrochloride) is an organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a melting point of 143-145 °C. It is soluble in water and non-toxic, making it a useful compound for laboratory experiments.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Processes : Research includes the synthesis of derivatives from 2-amino-5-ethyl-1,3,4-thiadiazole, exploring various chemical reactions and characterizations (Makwane et al., 2018).

Crystal Structure Analysis

• Structural Analysis : Studies focus on the crystal structures of thiadiazole derivatives for comparison with unsubstituted thiadiazoles. This includes exploring different space groups and hydrogen-bonding associations (Lynch, 2001).

Molecular Modeling and Pharmacological Evaluation

• Molecular Modeling : Research involves designing, synthesizing, and evaluating thiadiazole derivatives as potential anti-inflammatory and analgesic agents. This includes molecular modeling to understand the mechanism of action against specific enzymes (Shkair et al., 2016).

Drug Design and Synthesis

• Drug-like Molecular Properties : Studies focus on synthesizing analogs of thiadiazoles to identify more potent inhibitors with improved drug-like properties. This includes evaluating the potency and solubility of these compounds (Shukla et al., 2012).

Biological Activity

• Biological Activity Studies : Research includes synthesizing novel derivatives and testing their biological activities, such as plant growth regulation and antimicrobial properties. This is crucial for understanding the potential applications in agriculture and medicine (Xin-jian et al., 2006).

Quantum Theory and Molecular Interactions

• Quantum Theory Analysis : Studies utilize the quantum theory of atoms-in-molecules (QTAIM) approach to characterize intra- and intermolecular interactions in thiadiazole derivatives. This provides insights into the nature of noncovalent interactions in these compounds (El-Emam et al., 2020).